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Compound of Interest

1-(Cyclohexylmethoxy)-2-
Compound Name:
iodobenzene

Cat. No.: B7862000

Get Quote

\ J

1-(Cyclohexylmethoxy)-2-iodobenzene is an organic compound of interest in synthetic
chemistry, particularly as a building block or intermediate in the development of more complex
molecules for pharmaceutical and materials science applications. Its structure combines a
reactive aryl iodide group, a common precursor for cross-coupling reactions, with a bulky,
lipophilic cyclohexylmethoxy group.[1][2] The absence of a formal SDS necessitates a
proactive and predictive approach to its safe handling, grounded in the known hazards of its
constituent chemical classes.

This guide provides researchers, scientists, and drug development professionals with a
comprehensive safety framework, detailing anticipated hazards, best-practice handling
protocols, and emergency procedures.

Section 1: Chemical Identification
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Identifier Value Source

1-(Cyclohexylmethoxy)-2-

Chemical Name odobenzene [3]
CAS Number 1409040-20-5 [3]
Molecular Formula Ci3H1710 [3]
Molecular Weight 316.18 g/mol [3]
Predicted Boiling Point 352.0+£25.0°C [3]
Predicted Density 1.450 + 0.06 g/cm?3 [3]

Section 2: Anticipated Hazard Profile and
Classification

The hazard profile is inferred from analogous compounds, primarily substituted iodobenzenes
and cyclohexyl derivatives. Aryl iodides are frequently classified as harmful and irritants, while
also posing environmental risks.[4][5][6]

Anticipated GHS Classification (Inferred):

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[5][7]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[8][9]

Serious Eye Damage/Irritation (Category 2A): Causes serious eye irritation.[5][8][9]

Hazardous to the Aquatic Environment, Long-Term Hazard (Category 2/3): Toxic or harmful
to aquatic life with long-lasting effects.[4][7][10]

Summary of Potential Hazards:
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o Rationale based on
Hazard Class Description
Analogs

May be harmful if ingested,
inhaled, or absorbed through

the skin. Expected to cause o
o o ] lodobenzene and similar
significant irritation to skin and ) o
halogenated aromatics exhibit
Health Hazards eyes upon contact.[6][11] o
moderate acute toxicity and
Prolonged or repeated o
are known irritants.[5][8]
exposure may lead to

sensitization in susceptible
individuals.[10]

While the predicted boiling

point is high, the compound

may be combustible and could

emit toxic fumes, including

hydrogen iodide and carbon General properties of high-
Physical Hazards oxides, under fire conditions. molecular-weight organic

[12] Ethers as a class have the  compounds and ethers.

potential to form explosive

peroxides upon prolonged

storage and exposure to air

and light.

Based on data for
iodobenzene, this compound is
) expected to be toxic to aquatic  Aryl halides often exhibit
Environmental Hazards ] ) o
organisms and may cause environmental toxicity.[7]
long-term adverse effects in

the aquatic environment.[4][10]

Section 3: Recommended First-Aid Measures

In any case of exposure, seek immediate medical attention and provide the attending physician
with this safety guide.
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids apart to ensure thorough rinsing. Remove contact lenses if present and easy
to do.[5][7]

o Skin Contact: Remove all contaminated clothing and shoes at once. Wash the affected area
with plenty of soap and water for at least 15 minutes.[10]

 Inhalation: Move the victim to fresh air. If breathing is difficult or has stopped, provide atrtificial
respiration. Keep the person warm and at rest.[13]

 Ingestion: Do NOT induce vomiting. Rinse mouth thoroughly with water. If the victim is
conscious and alert, give two glasses of water to drink. Never give anything by mouth to an
unconscious person.[5][14]

Section 4: Fire-Fighting and Explosion Hazard
Protocol

» Suitable Extinguishing Media: Use carbon dioxide (COz), dry chemical powder, or alcohol-
resistant foam. A water spray can be used to cool fire-exposed containers.[5][12]

e Unsuitable Extinguishing Media: Do not use a heavy stream of water, as it may spread the
fire.

e Specific Hazards during Fire-Fighting: The compound is combustible.[12] Heating may lead
to the rupture of containers. During a fire, irritating and highly toxic gases may be generated,
including carbon monoxide, carbon dioxide, and hydrogen iodide.[10]

» Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective chemical-resistant clothing.[7][10]

Section 5: Accidental Release and Containment
Protocol

o Personal Precautions: Evacuate personnel to a safe area. Avoid all personal contact,
including inhalation of vapors or dust.[4] Wear the personal protective equipment outlined in
Section 7. Ensure adequate ventilation. Remove all sources of ignition.[5]
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e Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.
[4][7] If a significant spill occurs, notify environmental authorities.

e Containment and Cleanup:
o Stop the leak if it is safe to do so.

o Contain the spill using non-combustible absorbent material such as sand, earth, or

vermiculite.[4]

o Collect the absorbed material into a labeled, sealed container for hazardous waste

disposal.

o Clean the spill area thoroughly with a suitable solvent (e.g., ethanol) followed by soap and
water. Dispose of cleaning materials as hazardous waste.

Section 6: Critical Best Practices for Handling and
Storage

Workflow for Safe Chemical Handling

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://datasheets.scbt.com/sc-250161.pdf
https://file.medchemexpress.com/batch_PDF/HY-Y0747S/Iodobenzene-d5-SDS-MedChemExpress.pdf
https://datasheets.scbt.com/sc-250161.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7862000?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Preparation Phase
Review this Safety Guide
& Institutional SOPs

Y

Don Appropriate PPE
(See Section 7)

l

Set up in Certified
Chemical Fume Hood

Handling Phase

Handle Reagent in Hood
Avoid generating aerosols

Use chemically compatible
tools (glass, PTFE)

Continuously monitor for
spills or exposure

Post-Handling Phase

Decontaminate surfaces
and equipment

Segregate & Dispose of Store securely per
waste in labeled containers Section 6 guidelines

Click to download full resolution via product page

Caption: Workflow for handling 1-(Cyclohexylmethoxy)-2-iodobenzene.
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Handling:
o Work exclusively within a certified chemical fume hood.[13]
» Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists.[4]

o Use good laboratory hygiene practices. Wash hands thoroughly after handling, even if gloves
were worn.[7]

o Keep away from heat, sparks, and open flames.[5]

e As an ether, this compound may form explosive peroxides. If the material is old or has been
exposed to air, test for the presence of peroxides before heating or distillation.

Storage:

Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.[4][12]

Protect from light, as aryl iodides can be light-sensitive.[4][8]

Store away from incompatible materials, particularly strong oxidizing agents.[5][8]

Keep containers clearly labeled and check regularly for leaks or damage.[12]

Section 7: Exposure Controls and Personal
Protection

Engineering Controls:
» A properly functioning chemical fume hood is mandatory for all handling procedures.[14]

o Safety showers and eyewash stations must be readily accessible and in close proximity to
the workstation.[5][14]

Personal Protective Equipment (PPE) Selection Logic
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Required Personal Protective Equipment

Eye Protection:

Eye Contact

Hazard Chemical safety goggles

AND face shield

- Nitrile or Neoprene gloves
Chemical-resistant lab coat

Task Assessment: \ Skin Contact Skin Protection:
Hazard

Handling 1-(Cyclohexylmethoxy)
-2-iodobenzene /

Inhalation v
Hazard

Respiratory Protection:
Not required if used in fume hood.
Use respirator for spills outside hood.

Click to download full resolution via product page
Caption: PPE selection guide for handling the target compound.

o Eye/Face Protection: Wear chemical safety goggles that meet EN166 (EU) or ANSI Z87.1
(US) standards. For tasks with a higher risk of splashing, a full-face shield should also be
worn.[5]

¢ Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., Nitrile, Neoprene) that have been inspected
for integrity before use. Dispose of contaminated gloves properly.

o Clothing: A chemical-resistant lab coat or apron should be worn. Do not wear shorts or
open-toed shoes in the laboratory.

» Respiratory Protection: Not typically required when work is performed inside a chemical
fume hood. For spill cleanup or in case of ventilation failure, use a NIOSH-approved
respirator with an organic vapor cartridge.

Section 8: Stability and Reactivity

o Reactivity: No specific data is available. Not expected to be highly reactive under normal
conditions.
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Chemical Stability: The product is expected to be stable under recommended storage
conditions. However, it may be sensitive to light.[8] Ethers can slowly form explosive
peroxides when exposed to oxygen.

Conditions to Avoid: Exposure to light, excess heat, and ignition sources.[5][8]
Incompatible Materials: Strong oxidizing agents.[4][5]

Hazardous Decomposition Products: Combustion will produce carbon monoxide, carbon
dioxide, and hydrogen iodide.

Section 9: Toxicological Information (Inferred)

No specific toxicological studies have been performed on 1-(Cyclohexylmethoxy)-2-
iodobenzene. The following information is based on the toxicological profiles of related
compounds.

Acute Toxicity: Expected to be harmful if swallowed, based on data for iodobenzene and
other halogenated aromatics.[5][6] Dermal and inhalation toxicity are also potential routes of
harmful exposure.

Skin Corrosion/Irritation: Expected to cause skin irritation.[8]
Serious Eye Damage/Irritation: Expected to cause serious eye irritation.[5]

Carcinogenicity: No components of this product at levels greater than or equal to 0.1% are
identified as probable, possible, or confirmed human carcinogens by IARC, ACGIH, NTP, or
OSHA.[7]

Germ Cell Mutagenicity & Reproductive Toxicity: No data is available to assess these
endpoints.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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